![molecular formula C12H12ClN3OS2 B2827991 4-chloro-N-(5-(propylthio)-1,3,4-thiadiazol-2-yl)benzamide CAS No. 393566-78-4](/img/structure/B2827991.png)
4-chloro-N-(5-(propylthio)-1,3,4-thiadiazol-2-yl)benzamide
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Description
4-chloro-N-(5-(propylthio)-1,3,4-thiadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C12H12ClN3OS2 and its molecular weight is 313.82. The purity is usually 95%.
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Scientific Research Applications
Microwave-Assisted Synthesis and Anticancer Evaluation
Compounds containing the 1,3,4-thiadiazole scaffold, akin to the mentioned chemical, have been synthesized using microwave-assisted, solvent-free methods. These compounds demonstrated significant in vitro anticancer activity against several human cancer cell lines, including melanoma (SK-MEL-2), leukemia (HL-60), cervical cancer (HeLa), and breast cancer (MCF-7). Their promising anticancer properties were confirmed through structure-activity relationship studies and molecular docking analyses to predict the mechanism of action. The study also explored the compounds' ADMET (absorption, distribution, metabolism, excretion, and toxicity) properties, indicating their potential as oral drug candidates (Tiwari et al., 2017).
Synthesis and Antibacterial Activity
Another application area is the synthesis of piperazinyl quinolone derivatives with a thiadiazole moiety, which have shown good antibacterial activity, especially against Gram-positive bacteria. These compounds were synthesized through reactions involving similar thiadiazole structures, highlighting the versatility of thiadiazole compounds in developing new antibacterial agents (Foroumadi et al., 2007).
Synthesis of Thiadiazolobenzamide Complexes
Research also delves into the synthesis of thiadiazolobenzamide and its complexes with nickel (Ni) and palladium (Pd), showcasing the potential of such compounds in creating new materials with unique properties. These complexes were characterized using various spectroscopic methods, providing insights into the structural attributes of thiadiazolobenzamide derivatives (Adhami et al., 2012).
Effect of Solvent Polarizability on Keto/Enol Equilibrium
The study of solvent effects on the keto/enol equilibrium of bioactive molecules derived from the 1,3,4-thiadiazole group revealed the influence of solvent polarizability on the tautomeric balance. This research provides valuable insights into the physicochemical behavior of thiadiazole derivatives, which is crucial for understanding their biological activities and optimizing their therapeutic efficacy (Matwijczuk et al., 2017).
Properties
IUPAC Name |
4-chloro-N-(5-propylsulfanyl-1,3,4-thiadiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12ClN3OS2/c1-2-7-18-12-16-15-11(19-12)14-10(17)8-3-5-9(13)6-4-8/h3-6H,2,7H2,1H3,(H,14,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNYZFRRXGWMLRZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCSC1=NN=C(S1)NC(=O)C2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12ClN3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.